5-Methylbenzo[d]thiazol-2(3H)-one

• IUPAC Name: 5-methyl-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C8H7NOS/c1-5-2-3-7-6(4-5)9-8(10)11-7/h2-4H,1H3,(H,9,10)
• InChI Key: CHCYXBPFWCRKIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SC(=O)N2
• Molecular Formula: C8H7NOS
• DSSTOX Substance ID: DTXSID10384262
• Molecular Weight: 165.21 g/mol
• Solubility: 19.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 40925-61-9

Description

“5-Methylbenzo[d]thiazol-2(3H)-one” is a chemical compound that has been studied for its potential applications in various fields. It is related to the benzo[d]thiazole class of compounds, which have been found to have significant biological activity.

Synthesis Analysis

The synthesis of “5-Methylbenzo[d]thiazol-2(3H)-one” and related compounds has been described in the literature. The methods typically involve reactions with other organic compounds under specific conditions.

Molecular Structure Analysis

The molecular structure of “5-Methylbenzo[d]thiazol-2(3H)-one” can be analyzed using various spectroscopic techniques. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

“5-Methylbenzo[d]thiazol-2(3H)-one” can participate in various chemical reactions. The nature of these reactions can depend on factors such as the presence of other compounds and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-Methylbenzo[d]thiazol-2(3H)-one” can be determined using various analytical techniques. These properties can include factors such as density, boiling point, and molecular weight.

Scientific Research Applications

Luminescent Properties

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Fluorescent Markers

. .

Photographic Sensitizers

. These dyes enhance the sensitivity of photographic film or plates.

Photopolymerization Initiators

. These initiators start the polymerization process when exposed to light.

Stains and Fluorescent Labels

. .

Detection of Amyloid Formation

. This is particularly important in the study of diseases such as Alzheimer’s.

Protein Labeling

. This is useful in various biological and biochemical research applications.

Terahertz (THz) Wave Generation

. .

Mechanism of Action

Target of Action

Similar compounds have been shown to have anti-infective and anti-cancer potential .

Mode of Action

It’s worth noting that similar compounds have been found to inhibit quorum sensing in bacteria . Quorum sensing is a mechanism of cell-to-cell communication in bacteria, allowing them to coordinate behaviors such as biofilm formation and virulence production .

Biochemical Pathways

Similar compounds have been shown to interfere with quorum sensing pathways in bacteria .

Result of Action

Similar compounds have shown considerable anti-infective and cytotoxic activity .

Safety and Hazards

The safety and hazards associated with “5-Methylbenzo[d]thiazol-2(3H)-one” can depend on factors such as the amount of the compound and the manner in which it is used.

Future Directions

The future directions for research on “5-Methylbenzo[d]thiazol-2(3H)-one” could include further exploration of its potential applications, as well as the development of new synthesis methods and analytical techniques.

Synthesis routes and methods

Procedure details

Analogous to Example 2(a), 2-acetyl-5-methyl-2-(3H)-benzothiazolone, m.p. 86°-88° C. (from isooctane/diisopropyl ether), was prepared with a yield of 51% of theory, starting from [(4-methyl-2-nitrophenyl)thio]-acetic acid. This intermediate was subsequently treated with 5 N hydrochloric acid analogous to Example 2(b). 5-Methyl-2(3H)-benzothiazolone was obtained with a yield of 74% of theory; m.p. 178°-180° C. (from ethanol/water 1:1).